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Compound of Interest

Compound Name: Carboplatin-d4

Cat. No.: B13842119 Get Quote

This guide provides an in-depth overview of Carboplatin-d4, a deuterated analog of the

anticancer agent Carboplatin. It is intended for researchers, scientists, and drug development

professionals utilizing Carboplatin-d4 as an internal standard in analytical assays or for other

research purposes.

Overview of Carboplatin-d4
Carboplatin-d4 is the deuterium-labeled version of Carboplatin.[1] Stable isotope-labeled

compounds like Carboplatin-d4 are crucial in bioanalytical studies, particularly in liquid

chromatography-mass spectrometry (LC-MS) based methods. They serve as ideal internal

standards for the accurate quantification of the unlabeled drug in biological matrices.[1] The

deuterium substitution provides a mass shift that allows for its differentiation from the

endogenous analyte without significantly altering its chemical and physical properties.[1]

Carboplatin itself is a platinum-based chemotherapy drug that acts as a DNA synthesis

inhibitor.[1][2] It binds to DNA, creating adducts that inhibit replication and transcription,

ultimately leading to cell death.[1][3] It is a second-generation platinum drug developed to

reduce the severe side effects, such as nephrotoxicity, associated with its parent compound,

cisplatin.[4][5]

Sourcing Carboplatin-d4 for Research
Several suppliers provide Carboplatin-d4 for research use. When selecting a supplier, it is

critical to obtain a Certificate of Analysis (CoA) to verify the identity, purity, and quality of the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b13842119?utm_src=pdf-interest
https://www.benchchem.com/product/b13842119?utm_src=pdf-body
https://www.benchchem.com/product/b13842119?utm_src=pdf-body
https://www.benchchem.com/product/b13842119?utm_src=pdf-body
https://www.benchchem.com/product/b13842119?utm_src=pdf-body
https://www.medchemexpress.com/carboplatin-d4.html
https://www.benchchem.com/product/b13842119?utm_src=pdf-body
https://www.medchemexpress.com/carboplatin-d4.html
https://www.medchemexpress.com/carboplatin-d4.html
https://www.medchemexpress.com/carboplatin-d4.html
https://www.adooq.com/carboplatin.html
https://www.medchemexpress.com/carboplatin-d4.html
https://www.scielo.br/j/bjps/a/9F6tZpxsm7spMKjGn6Z3kvr/?format=pdf&lang=en
https://www.scbt.com/p/carboplatin-d4-41575-94-4-unlabeled
https://www.pharmaffiliates.com/en/carboplatin-d4-pasti017640.html
https://www.benchchem.com/product/b13842119?utm_src=pdf-body
https://www.benchchem.com/product/b13842119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13842119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


compound.[6] Below is a summary of specifications from various suppliers.
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Supplier
Product
Name

Purity
Molecular
Formula

Molecular
Weight

CAS
Number
(Unlabele
d)

Notes

Santa Cruz

Biotechnol

ogy

Carboplatin

-d4
98%

C₆H₈D₄N₂

O₄Pt
375.27

41575-94-

4

Anti-

neoplastic

agent.[4]

Pharmaffili

ates

Carboplatin

-d4
N/A

C₆H₈D₄N₂

O₄Pt
375.27

41575-94-

4

For use as

a

pharmaceu

tical

standard,

intermediat

e.[5][7]

Simson

Pharma

Carboplatin

-d4
N/A

C₆H₈D₄N₂

O₄Pt
375.30 N/A

Available

via custom

synthesis,

CoA

provided.

[6]

MedchemE

xpress

Carboplatin

-d4
N/A N/A N/A N/A

Deuterium

labeled

Carboplatin

.[1]

LGC

Standards

Carboplatin

-d4
N/A N/A N/A N/A

For

pharmaceu

tical

analytical

testing.[8]

Aquigen

Bio

Sciences

Carboplatin

-d4
N/A N/A N/A N/A

High-

quality

reference

standard.

[9]
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Mechanism of Action: Carboplatin
Carboplatin exerts its cytotoxic effects by interfering with DNA structure and function. The

process is initiated by its entry into the cell, where it undergoes hydrolysis, a process slower

than that of cisplatin, which contributes to its different toxicity profile.[10][11]

Cellular Uptake & Activation: Carboplatin enters the cell and the low chloride concentration

facilitates the hydrolysis of its dicarboxylate ligand, activating the molecule.[3][11][12]

DNA Binding: The activated platinum complex becomes a reactive electrophile that binds to

nucleophilic sites on DNA, primarily the N7 position of guanine and adenine bases.[10][11]

Cross-link Formation: This binding results in the formation of DNA adducts, including intra-

strand and inter-strand cross-links.[10][11][13] These cross-links distort the DNA helix.

Cellular Response: The DNA damage triggers cellular responses, including the activation of

DNA repair mechanisms, cell cycle arrest, and ultimately, the induction of apoptosis

(programmed cell death).[3][10]

The following diagram illustrates the signaling pathway of Carboplatin's mechanism of action.
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Carboplatin's intracellular mechanism of action.
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Experimental Protocol: Quantification of
Carboplatin in Human Plasma via LC-MS/MS
This section details a representative method for the determination of Carboplatin in a biological

matrix (e.g., human plasma) using Carboplatin-d4 as an internal standard (IS). This protocol is

a synthesis of methodologies described in published research.[14][15][16]

Objective: To accurately quantify the concentration of intact Carboplatin in human plasma.

Materials:

Carboplatin and Carboplatin-d4 (as IS) reference standards

Human plasma (with anticoagulant)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

HPLC column (e.g., C18 or HILIC)[14][15]

LC-MS/MS system (e.g., AB Sciex API-4000 or similar)[14]

Procedure:

Standard and IS Preparation:

Prepare stock solutions of Carboplatin and Carboplatin-d4 in a suitable solvent (e.g.,

water).

Create a series of calibration standards by spiking blank human plasma with known

concentrations of Carboplatin (e.g., 50 to 10,000 ng/mL).[14]

Prepare Quality Control (QC) samples at low, medium, and high concentrations.

Prepare a working solution of the Carboplatin-d4 internal standard.
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Sample Preparation (Protein Precipitation):

Aliquot 100 µL of plasma sample (calibrator, QC, or unknown) into a microcentrifuge tube.

Add a fixed amount of the Carboplatin-d4 IS working solution to each sample.

Add protein precipitation agent (e.g., 3 volumes of acetonitrile).[14]

Vortex vigorously to mix and precipitate plasma proteins.

Centrifuge at high speed to pellet the precipitated proteins.

Transfer the supernatant to a clean 96-well plate or autosampler vials.

Evaporate the supernatant to dryness under a stream of nitrogen.

Reconstitute the dried extract in a suitable mobile phase for injection.

LC-MS/MS Analysis:

Chromatography: Perform separation on an appropriate HPLC column. Elution can be

achieved using a gradient with formic acid in water (Mobile Phase A) and formic acid in an

organic solvent like methanol or acetonitrile (Mobile Phase B).[14]

Mass Spectrometry: Analyze the eluent using a tandem mass spectrometer with an

electrospray ionization (ESI) source operating in positive ion mode.[14]

Detection: Monitor the specific precursor-to-product ion transitions (Multiple Reaction

Monitoring - MRM) for both Carboplatin and Carboplatin-d4.

Data Analysis:

Integrate the peak areas for both the Carboplatin and Carboplatin-d4 (IS) MRM

transitions.

Calculate the peak area ratio (Carboplatin / Carboplatin-d4).
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Construct a calibration curve by plotting the peak area ratio against the nominal

concentration of the calibration standards.

Determine the concentration of Carboplatin in the unknown samples by interpolating their

peak area ratios from the calibration curve.

The following diagram illustrates the experimental workflow.
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Workflow for Carboplatin quantification using LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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